Cas no 2289955-86-6 (1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid
• CAS No: 2289955-86-6
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6352662
• PubChem ID: 145874751
• Update Time: 2025-05-20

1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid
• 1-[(2-Methylpropan-2-yl)oxycarbonyl]-3-phenoxyazetidine-3-carboxylic acid
• Z2946060261
• EN300-1270503
• 1-[(tert-butoxy)carbonyl]-3-phenoxyazetidine-3-carboxylic acid
• 2289955-86-6

• Inchi： 1S/C15H19NO5/c1-14(2,3)21-13(19)16-9-15(10-16,12(17)18)20-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,17,18)
• InChI Key： FLJICFJVUXIOSM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1(C(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid (CAS No. 2289955-86-6)

1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2289955-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid, particularly the presence of a tert-butoxycarbonyl (Boc) protecting group and a phenoxy substituent, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The Boc group in 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid serves as an essential protecting group in peptide synthesis and other organic transformations. Its stability under various reaction conditions while being removable under mild acidic conditions makes it a preferred choice for protecting carboxylic acid functionalities. This characteristic is particularly useful in multi-step syntheses where selective protection and deprotection are critical. The phenoxy moiety, on the other hand, introduces hydrophobicity and potential interactions with biological targets, enhancing the compound's pharmacological profile.

Recent advancements in the field of drug discovery have highlighted the importance of azetidine derivatives due to their unique structural properties and biological activities. Azetidine rings are five-membered heterocycles that can mimic natural amino acid structures, making them attractive for designing novel bioactive molecules. The incorporation of functional groups such as the Boc group and phenoxy substituent in 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid allows for fine-tuning of its chemical and biological properties, enabling its use in various therapeutic applications.

One of the most compelling aspects of 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid is its potential as a building block for more complex molecules. In medicinal chemistry, such intermediates are often used to construct scaffolds that exhibit specific biological activities. For instance, derivatives of azetidine have shown promise in the development of antimicrobial agents, anti-inflammatory drugs, and even kinase inhibitors. The structural flexibility offered by the azetidine ring allows chemists to explore diverse modifications, leading to the discovery of new pharmacophores.

The phenoxy group in 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid also contributes to its pharmacological potential. Phenolic compounds are well-known for their antioxidant, anti-inflammatory, and anticancer properties. By incorporating a phenoxy moiety into an azetidine backbone, researchers can leverage these properties while exploring new therapeutic avenues. The Boc group further enhances the compound's utility by providing a stable handle for synthetic manipulation, allowing for subsequent derivatization without affecting other functional groups.

In recent years, there has been growing interest in developing novel inhibitors targeting specific enzymes involved in disease pathways. Azetidine derivatives have emerged as effective tools in this regard due to their ability to mimic natural substrates or bind to enzyme active sites with high affinity. For example, studies have shown that certain azetidine-based compounds can inhibit proteases involved in viral replication or inflammatory responses. 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid could be a key intermediate in synthesizing such inhibitors, offering a starting point for developing new therapeutic agents.

The synthesis of 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc group typically involves reacting the carboxylic acid with diethyl carbonate or diisopropyl dicarbonate in the presence of a suitable base. The subsequent installation of the phenoxy substituent may require nucleophilic aromatic substitution or other coupling reactions depending on the desired regioisomerism. Advanced synthetic techniques such as transition metal-catalyzed reactions can further streamline the process and improve efficiency.

Once synthesized, 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid can be used in various downstream applications. In drug discovery pipelines, it serves as a precursor for more complex molecules through further functionalization or coupling reactions. Additionally, it can be used to screen libraries of compounds for biological activity, helping researchers identify potential lead candidates for further development. The versatility of this compound makes it an invaluable asset in both academic research and industrial settings.

The pharmacological evaluation of 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid is an ongoing area of investigation. Preliminary studies suggest that derivatives of this compound may exhibit interesting biological activities due to their unique structural features. Further research is needed to fully elucidate its potential therapeutic applications and mechanisms of action. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this compound and related derivatives.

In conclusion,1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid (CAS No. 2289955-86-6) is a multifaceted compound with significant promise in pharmaceutical chemistry and drug development. Its structural features, including the Boc protecting group and phenoxy substituent, make it a valuable intermediate for synthetic applications and a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic methodologies, compounds like 1-(tert-butoxy)carbonyl-3-phenoxyazetidine-3-carboxylic acid will continue to play a vital role in advancing our understanding of disease mechanisms and developing novel therapeutic agents.